6-Bromo-1-methylimidazo[1,5-a]pyridine

• IUPAC Name: 6-bromo-1-methylimidazo[1,5-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-8-3-2-7(9)4-11(8)5-10-6/h2-5H,1H3
• InChI Key: YINHFWLVRXVMOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CN2C=N1)Br
• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• CAS RN: 1546280-79-8

Description

6-Bromo-1-methylimidazo[1,5-a]pyridine is a chemical compound with the CAS Number: 1546280-79-8. It has a molecular weight of 211.06. It is usually in the form of a powder.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes 6-Bromo-1-methylimidazo[1,5-a]pyridine, has been well studied in the past decade. The synthetic pathways are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The InChI key for 6-Bromo-1-methylimidazo[1,5-a]pyridine is YINHFWLVRXVMOL-UHFFFAOYSA-N. This key can be used to identify the molecular structure of the compound.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The synthesis of these compounds has been well studied, with particular emphasis on transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Physical And Chemical Properties Analysis

6-Bromo-1-methylimidazo[1,5-a]pyridine is a powder at room temperature. It has a molecular weight of 211.06.

Scientific Research Applications

Chemical Synthesis and Modification

6-Bromo-1-methylimidazo[1,5-a]pyridine and related compounds serve as key intermediates in the synthesis of complex chemical structures. These compounds are utilized in various chemical reactions to construct novel polyheterocyclic ring systems, which are crucial for the development of new materials and drugs. For instance, the reaction of 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine with different reagents led to the formation of pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives and other complex structures. These compounds have shown potential in various applications due to their unique chemical properties (Abdel‐Latif et al., 2019).

Biological Activity and Pharmaceutical Research

Compounds derived from 6-Bromo-1-methylimidazo[1,5-a]pyridine exhibit significant biological activities, making them valuable in pharmaceutical research. They have been studied for their potential as immunosuppressors, immunostimulators, and radical scavengers, showing promising results against various immune cells and radical species. Moreover, some derivatives demonstrated substantial cytotoxicity against different cancer cell lines, marking them as potential candidates for anticancer drugs (Abdel‐Aziz et al., 2011).

Material Science and Chemistry

In material science and chemistry, the halogenation reactions of imidazo[1,5-a]pyridine derivatives play a critical role. These reactions lead to the formation of various halogenated products, which are essential in the synthesis of more complex chemical structures. The bromination and chlorination processes are particularly important, as they introduce bromine and chlorine atoms into the molecular structure, significantly altering the chemical properties and reactivity of the compounds (Yutilov et al., 2005).

Safety And Hazards

6-Bromo-1-methylimidazo[1,5-a]pyridine is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The synthesis of imidazo[1,2-a]pyridines, including 6-Bromo-1-methylimidazo[1,5-a]pyridine, has been well studied in the past decade. The recent advances in the synthesis of these compounds from 2016 to 2021 from various substrates have been summarized. This review will provide new initiatives to chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.